Cas no 139219-06-0 (Azocine, octahydro-1-(3-methylphenyl)-)

• Product Name: Azocine, octahydro-1-(3-methylphenyl)-
• CAS No: 139219-06-0
• MF: C₁₄H₂₁N
• MW: 203.32324385643
• CID: 1263768
• Update Time: 2024-08-03

Azocine, octahydro-1-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Azocine, octahydro-1-(3-methylphenyl)-

• Inchi： 1S/C14H21N/c1-13-8-7-9-14(12-13)15-10-5-3-2-4-6-11-15/h7-9,12H,2-6,10-11H2,1H3
• InChI Key： PWTOUWDJSTWNQA-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(C)=C2)CCCCCCC1

Computed Properties

• Exact Mass: 203.16753

Experimental Properties

• Density: 0.952±0.06 g/cm3(Predicted)
• Boiling Point: 328.5±21.0 °C(Predicted)
• PSA: 3.24
• pka: 6.28±0.20(Predicted)